Cas no 1369123-60-3 (4,4,4-Trifluoro-1-methoxybutan-2-amine)

• Product Name: 4,4,4-Trifluoro-1-methoxybutan-2-amine
• CAS No: 1369123-60-3
• MF: C₅H₁₀F₃NO
• MW: 157.134212017059
• CID: 6180505
• PubChem ID: 79574481
• Update Time: 2025-10-20

4,4,4-Trifluoro-1-methoxybutan-2-amine Chemical and Physical Properties

Names and Identifiers

• AKOS018130581
• EN300-5188189
• 4,4,4-trifluoro-1-methoxybutan-2-amine
• 1369123-60-3
• 4,4,4-Trifluoro-1-methoxybutan-2-amine

• Inchi： 1S/C5H10F3NO/c1-10-3-4(9)2-5(6,7)8/h4H,2-3,9H2,1H3
• InChI Key： LPSUNGQFRHSCIK-UHFFFAOYSA-N
• SMILES： FC(CC(COC)N)(F)F

Computed Properties

• Exact Mass: 157.07144843g/mol
• Monoisotopic Mass: 157.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 4,4,4-Trifluoro-1-methoxybutan-2-amine

Introduction to 4,4,4-Trifluoro-1-methoxybutan-2-amine (CAS No. 1369123-60-3)

4,4,4-Trifluoro-1-methoxybutan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1369123-60-3, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to modulate the electronic properties and metabolic stability of organic molecules. The structural features of this compound, including its trifluoromethyl group and methoxy substituent, make it a versatile building block for synthesizing more complex molecules with potential biological activity.

The trifluoromethyl group (-CF₃) is a particularly important structural moiety in medicinal chemistry due to its ability to enhance lipophilicity, metabolic stability, and binding affinity. In contrast, the methoxy group (-OCH₃) can influence the molecule's solubility and interact with biological targets in specific ways. The combination of these two groups in 4,4,4-Trifluoro-1-methoxybutan-2-amine suggests that it may exhibit unique properties that are attractive for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of fluorinated compounds with greater accuracy. Studies have shown that molecules containing trifluoromethyl groups often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has led to increased interest in developing new fluorinated drugs that can leverage these advantages. The amine functional group in 4,4,4-Trifluoro-1-methoxybutan-2-amine also provides a reactive site for further derivatization, allowing chemists to explore a wide range of possible analogs.

In the context of drug discovery, 4,4,4-Trifluoro-1-methoxybutan-2-amine could serve as a key intermediate in the synthesis of novel therapeutic agents. Its structural framework is well-suited for modifications that target specific biological pathways. For instance, fluorinated amines have been explored as inhibitors of enzymes involved in cancer metabolism and inflammation. The unique electronic properties induced by the trifluoromethyl group may enhance interactions with these enzyme targets, leading to more potent and selective drugs.

Moreover, the methoxy group in this compound can participate in hydrogen bonding interactions with biological receptors, further fine-tuning the binding affinity and specificity. This dual functionality makes 4,4,4-Trifluoro-1-methoxybutan-2-amine a promising candidate for designing molecules with tailored pharmacological properties. Researchers are increasingly utilizing such building blocks to develop next-generation therapeutics that address unmet medical needs.

The synthesis of 4,4,4-Trifluoro-1-methoxybutan-2-amine typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as cross-coupling reactions and fluorination methods are often employed to introduce the desired functional groups efficiently. The growing demand for fluorinated compounds has spurred innovation in synthetic methodologies, making it easier to access complex molecules like this one.

From an industrial perspective, the production of 4,4,4-Trifluoro-1-methoxybutan-2-amine on an industrial scale presents both challenges and opportunities. While fluorinated compounds can offer significant therapeutic benefits, their synthesis often requires specialized equipment and reagents. However, advancements in process chemistry have made it possible to produce these compounds more cost-effectively and sustainably. This has opened up new avenues for pharmaceutical companies looking to incorporate fluorinated motifs into their drug candidates.

The role of CAS No. 1369123-60-3 as a reference point for this compound underscores the importance of standardized nomenclature in chemical research. The CAS registry number provides a unique identifier that ensures consistency across scientific literature and databases. This level of precision is crucial for researchers who need to verify the identity and purity of chemical substances used in their work.

In conclusion, 4 , 4 , 4 -Trifluoro - 1 - methoxybutan - 2 - amine (CAS No . 1369123 -60 -3 ) is a structurally interesting compound with potential applications in pharmaceutical research . Its unique combination of fluorine - containing functional groups makes it a valuable tool for designing novel bioactive molecules . As our understanding of fluorinated chemistry continues to evolve , so too will the ways in which this compound can be utilized .